N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-2-furamide

• IUPAC Name: N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H12N4O4S/c20-14(13-3-1-10-23-13)18-11-4-6-12(7-5-11)24(21,22)19-15-16-8-2-9-17-15/h1-10H,(H,18,20)(H,16,17,19)
• InChI Key: ONYXCVZZCUTDLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C15H12N4O4S
• Molecular Weight: 344.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-2-furamide typically involves multi-step chemical reactions, including the use of Mitsunobu reactions for introducing arylaminomethyl groups into furo[2,3-d]pyrimidines, as seen in the synthesis of 4-amino-5-(arylaminomethyl)-2-(methylthio)furo[2,3-d]pyrimidines (Masevičius, Petraitytė, & Tumkevičius, 2012).

Molecular Structure Analysis

The molecular structure of compounds similar to N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-2-furamide has been studied using various analytical techniques. For instance, the crystal structure of a related complex, dichlorobis(N-{4-[(2-pyrimidinyl-κN-amino)-sulfonyl]phenyl}acetamide)copper(II), provides insights into the coordination chemistry and molecular geometry of these types of compounds (Obaleye, Caira, & Tella, 2008).

Chemical Reactions and Properties

Compounds with pyrimidinyl and furamide moieties participate in various chemical reactions, including cross-coupling reactions, which are essential for functionalizing pyrimidines and expanding the chemical diversity of these molecules. An example is the cross-coupling reactions of pyrimidin-2-yl sulfonates with phenols and anilines, leading to C2-functionalized pyrimidines (Quan et al., 2013).

Physical Properties Analysis

The physical properties of compounds like N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-2-furamide, such as solubility, melting point, and stability, are determined by their molecular structure. Polymeric materials derived from related diamines and dianhydrides, for example, exhibit a range of physical properties, including thermal stability and solubility in organic solvents, as seen in the synthesis and characterization of new polyimides (Liaw, Liaw, & Su, 1999).

Mechanism of Action

While N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}-2-furamide itself has not demonstrated antibacterial activity, the copper(II) complex of the compound showed moderate growth inhibition of several bacteria in in vitro assays. The exact mechanism of action is not specified in the literature.